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Compound of Interest

Compound Name: Metoclopramide-d3

Cat. No.: B018745

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metoclopramide-d3 is the deuterated analog of Metoclopramide, a widely used
pharmaceutical agent with prokinetic and antiemetic properties. This stable isotope-labeled
compound serves as an invaluable tool in analytical and research settings, particularly in
pharmacokinetic and bioequivalence studies where it is employed as an internal standard for
the accurate quantification of Metoclopramide in biological matrices. Its chemical structure is
identical to Metoclopramide, with the exception of three deuterium atoms replacing the three
hydrogen atoms on the methoxy group. This substitution results in a mass shift of +3 Da,
allowing for its differentiation from the parent drug by mass spectrometry without significantly
altering its chemical and physical properties.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of Metoclopramide-d3 are
summarized below, alongside those of its non-deuterated counterpart for comparative analysis.
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Property Metoclopramide-d3 Metoclopramide

CAS Number 1216522-89-2 364-62-5

Molecular Formula C14H19D3CIN3O2 C14H22CIN30O2

Molecular Weight 302.82 g/mol 299.80 g/mol
4-Amino-5-chloro-N-(2- 4-amino-5-chloro-N-[2-

Synonyms (diethylamino)ethyl)-2- (diethylamino)ethyl]-2-
(methoxy-d3)benzamide methoxybenzamide

) i ] White or almost white,
Appearance White to Off-White Solid )
crystalline powder

- ) ) Very soluble in water, freely
Solubility Information not available ]
soluble in alcohol

Mechanism of Action and Signhaling Pathways

Metoclopramide-d3 is expected to have the same mechanism of action as Metoclopramide.
Metoclopramide's therapeutic effects are mediated through its interaction with multiple
neurotransmitter receptors in both the central and peripheral nervous systems. Its primary
actions include:

o Dopamine D2 Receptor Antagonism: Metoclopramide blocks D2 receptors in the
chemoreceptor trigger zone (CTZ) of the brainstem, which is a key area involved in the
vomiting reflex. This action underlies its potent antiemetic effects. In the gastrointestinal tract,
dopamine normally inhibits motility; by antagonizing D2 receptors, metoclopramide enhances
gastric emptying and intestinal transit.

o Serotonin 5-HT3 Receptor Antagonism: At higher doses, metoclopramide also exhibits
antagonist activity at 5-HT3 receptors, contributing to its antiemetic properties.

e Serotonin 5-HT4 Receptor Agonism: Metoclopramide acts as an agonist at 5-HT4 receptors
in the enteric nervous system. This agonism facilitates the release of acetylcholine, a
neurotransmitter that stimulates gastrointestinal smooth muscle contraction, thereby
enhancing motility.
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Below are diagrams illustrating the key signaling pathways influenced by Metoclopramide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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